Cas no 101861-30-7 (a-(nitromethyl)-3-Pyridinemethanol)

• Product Name: a-(nitromethyl)-3-Pyridinemethanol
• CAS No: 101861-30-7
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD15976339
• CID: 1134843
• PubChem ID: 12021882
• Update Time: 2025-07-08

a-(nitromethyl)-3-Pyridinemethanol Chemical and Physical Properties

Names and Identifiers

• a-(nitromethyl)-3-Pyridinemethanol
• 4-METHYLPHENYLNITROPROPENE
• 2-nitro-1-[3]pyridyl-ethanol
• 1-(p-tolyl)-2-nitropropene
• 4-METHYL-B-METHYL-B-NITROSTYRENE
• 1-METHYL-4-((E)-3-NITROPROP-1-ENYL)BENZENE
• 2-nitro-1-(pyridin-3-yl)-ethanol
• 4-METHYL-A-METHYL-A-NITROSTYRENE
• 2-Nitro-1-(4-tolyl)propen
• 2-nitro-1-(pyridine-3-yl)ethanol
• 1-Methyl-4-[(1Z)-2-nitro-1-propenyl]benzene
• 2-Nitro-1-p-tolyl-propen
• 1-(pyridin-3-yl)-2-nitroethanol
• 2-Nitro-1-&lt
• 4-methyl-phenyl&gt
• -prop-1-en
• 2-nitro-1-(pyridin-3-yl)ethanol
• 2-Nitro-1-[3]pyridyl-aethanol
• 2-nitro-1-p-tolyl-propene
• 2-Nitro-1-(3-pyridinyl)ethanol
• 2-nitro-1-pyridin-3-yl-ethanol
• 2-Nitro-1-(pyridin-3-yl)ethan-1-ol
• 1-(3-pyridyl)-2-nitroethanol
• AKOS005169319
• SB30200
• DB-365195
• 101861-30-7
• 3-pyridinemethanol, .alpha.-(nitromethyl)-
• 3-PYRIDINEMETHANOL, A-(NITROMETHYL)-
• 2-nitro-1-pyridin-3-ylethanol
• SCHEMBL9442557

• MDL： MFCD15976339
• Inchi： 1S/C7H8N2O3/c10-7(5-9(11)12)6-2-1-3-8-4-6/h1-4,7,10H,5H2
• InChI Key： GHTJOWGAKXTDTO-UHFFFAOYSA-N
• SMILES： OC(C[N+](=O)[O-])C1C=NC=CC=1

Computed Properties

• Exact Mass: 168.05300
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.94000
• LogP: 0.91490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on a-(nitromethyl)-3-Pyridinemethanol

Introduction to a-(Nitromethyl)-3-Pyridinemethanol (CAS No. 101861-30-7)

The compound a-(nitromethyl)-3-pyridinemethanol, with the CAS registry number 101861-30-7, is an intriguing organic compound that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a nitromethyl group and a hydroxymethyl substituent. The a-(nitromethyl)-3-pyridinemethanol structure exhibits interesting electronic properties due to the electron-withdrawing nitro group and the electron-donating hydroxyl group, making it a valuable compound for both theoretical and applied research.

Recent studies have highlighted the potential of a-(nitromethyl)-3-pyridinemethanol in drug discovery and catalytic applications. For instance, researchers have explored its role as a precursor for synthesizing bioactive molecules with potential pharmacological activities. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and oxidation reactions, has made it a versatile building block in organic synthesis.

In terms of physical properties, a-(nitromethyl)-3-pyridinemethanol is typically a crystalline solid with a melting point around 150°C. Its solubility in common organic solvents like dichloromethane and ethanol makes it suitable for use in solution-based reactions. The compound's UV-Vis spectrum shows absorption bands in the visible region, indicating its potential application in optoelectronic materials.

The synthesis of a-(nitromethyl)-3-pyridinemethanol involves multi-step reactions, often starting from pyridine derivatives. One common approach is the nitration of 3-hydroxymethylpyridine followed by reduction to introduce the nitro group. This process requires precise control of reaction conditions to ensure high yield and purity of the final product.

From an environmental perspective, a-(nitromethyl)-3-pyridinemethanol has been studied for its biodegradation potential. Research indicates that under aerobic conditions, the compound can undergo microbial degradation, releasing non-toxic byproducts. This makes it an environmentally friendly choice for certain industrial applications.

Looking ahead, the demand for a-(nitromethyl)-3-pyridinemethanol is expected to grow as new applications emerge in areas such as agrochemicals and specialty chemicals. Its unique combination of reactivity and stability positions it as a key intermediate in the development of advanced materials.